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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pilabactam sodium, also known as QPX7728 or Xeruborbactam, is a novel, ultra-broad-

spectrum beta-lactamase inhibitor (BLI) currently in development. It belongs to the cyclic

boronic acid class of compounds and exhibits potent inhibitory activity against a wide array of

beta-lactamase enzymes, including both serine- and metallo-beta-lactamases (MBLs). This

technical guide provides a comprehensive overview of the preclinical data available for

Pilabactam sodium, focusing on its mechanism of action, in vitro and in vivo efficacy,

pharmacokinetics, and safety profile. The information presented is intended to serve as a

valuable resource for researchers and professionals involved in the discovery and development

of new antibacterial agents.

Mechanism of Action
Pilabactam sodium functions by inhibiting beta-lactamase enzymes produced by bacteria,

which are a primary mechanism of resistance to beta-lactam antibiotics. By binding to the

active site of these enzymes, Pilabactam sodium prevents the hydrolysis and subsequent

inactivation of the partner beta-lactam antibiotic. This restores the antibiotic's ability to bind to

penicillin-binding proteins (PBPs) in the bacterial cell wall, leading to the disruption of

peptidoglycan synthesis and ultimately, bacterial cell death. A key feature of Pilabactam is its

exceptionally broad spectrum of activity, which includes inhibition of Ambler Class A, C, and D

serine beta-lactamases, as well as Class B metallo-beta-lactamases.
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In Vitro Experimental Workflow
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In Vivo Experimental Workflow (Neutropenic Mouse Thigh Model)
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In-Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3435033#preclinical-studies-involving-pilabactam-
sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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